Cas no 10163-84-5 (Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI))

• Product Name: Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI)
• CAS No: 10163-84-5
• MF: C₂₂H₃₁NO₂
• MW: 341.487046480179
• CID: 227238
• PubChem ID: 249706
• Update Time: 2025-04-19

Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI)
• 10,13-dimethylhexadecahydrospiro[cyclopenta[a]phenanthrene-3,2'-[1,3]dithiolan]-17-ol
• AC1L6TF6
• AC1Q7FYN
• AG-K-22106
• AR-1C0059
• CTK4H8798
• NSC118999
• NSC134948
• Androst-5-en-3-ol, 17-(5-isoxazolyl)-, (3beta,17beta)-
• NSC68288
• 10163-84-5
• DTXSID201240217
• NSC-68288

• Inchi： 1S/C22H31NO2/c1-21-10-7-15(24)13-14(21)3-4-16-17-5-6-19(20-9-12-23-25-20)22(17,2)11-8-18(16)21/h3,9,12,15-19,24H,4-8,10-11,13H2,1-2H3/t15-,16-,17-,18-,19+,21-,22-/m0/s1
• InChI Key： RBGXPUBOKUORNP-SPHVDITISA-N
• SMILES： O1C(=CC=N1)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 341.23500
• Monoisotopic Mass: 341.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 489.6°C at 760 mmHg
• Flash Point: 249.9°C
• Refractive Index: 1.578
• PSA: 46.26
• LogP: 5.08190